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Compound of Interest

Compound Name:
1-Bromo-2-

(isothiocyanatomethyl)benzene

Cat. No.: B190189 Get Quote

An important clarification regarding the topic of this guide: The initial request specified the

chemical "1-Bromo-2-(isothiocyanatomethyl)benzene" with the CAS number 13037-60-0.

However, this CAS number correctly corresponds to 1-Bromo-2-isothiocyanatobenzene. The

compound 1-Bromo-2-(isothiocyanatomethyl)benzene, also known as 2-Bromobenzyl

isothiocyanate, has a different CAS number: 17863-40-0. Due to the availability of scientific

data, this guide will focus on the characterization and known properties of 1-Bromo-2-

isothiocyanatobenzene (CAS 13037-60-0). Currently, there is a significant lack of publicly

available technical information for 1-Bromo-2-(isothiocyanatomethyl)benzene beyond its

identification and commercial availability.

This technical whitepaper serves as a resource for researchers, scientists, and professionals in

drug development, providing a concise overview of the chemical and physical properties of 1-

Bromo-2-isothiocyanatobenzene.

Chemical Identity and Properties
1-Bromo-2-isothiocyanatobenzene is an aromatic organosulfur compound featuring a bromine

atom and an isothiocyanate functional group substituted on a benzene ring. The quantitative

physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 13037-60-0 [1][2]

Molecular Formula C₇H₄BrNS [1]

Molecular Weight 214.08 g/mol [1][2]

Physical Form
Clear, colorless to pale yellow

liquid
[3][4]

Density 1.591 g/mL at 25 °C [2]

Boiling Point 257 °C at 770 mmHg [2]

Refractive Index n20/D 1.6843 [2]

SMILES BrC1=CC=CC=C1N=C=S [5]

InChI Key
PAFORXDSYWMYGP-

UHFFFAOYSA-N
[5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-Bromo-2-

isothiocyanatobenzene. The following tables summarize the available Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) data.

¹H NMR (600 MHz, CDCl₃)[4]

Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

7.51 dd 8.1, 0.8 1H Aromatic CH

7.24 - 7.17 m 2H Aromatic CH

| 7.10 - 7.03 | m | | 1H | Aromatic CH |

¹³C NMR (151 MHz, CDCl₃)[4]
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Chemical Shift (δ) ppm

137.8

133.3

131.4

128.3

128.2

127.0

| 120.8 |

Low-Resolution Mass Spectrometry (LRMS)[4]

Method m/z Relative Intensity (%)

EI, 70 eV 215 99

213 100

134 57

| | 75 | 23 |

Synthesis and Reactivity
Synthesis
While a detailed, step-by-step synthesis protocol for 1-Bromo-2-isothiocyanatobenzene is not

available in the searched literature, one source reports a yield of 78% for its formation.[4] The

purification of the compound was achieved via flash column chromatography using hexane and

ethyl acetate as eluents.[4]

Reactivity and Applications
The isothiocyanate group is a versatile functional group known for its reactivity towards

nucleophiles. 2-Bromophenyl isothiocyanate has been utilized as a reactant in the synthesis of
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4-monosubstituted and 4,4-disubstituted 1,4-dihydro-3,1-benzoxazine-2-thiones.[2] This

suggests its potential as a building block in the synthesis of heterocyclic compounds, a

common scaffold in medicinal chemistry.

Biological Activity and Signaling Pathways
At present, there is no publicly available information regarding the biological activity,

mechanism of action, or any associated signaling pathways for 1-Bromo-2-

isothiocyanatobenzene. The isothiocyanate class of compounds, in general, has been studied

for various biological activities, but specific data for this brominated analog is lacking.

Consequently, the creation of diagrams for signaling pathways or experimental workflows as

requested is not possible.

Logical Workflow for Synthesis and Purification
Based on the limited information available, a general workflow for the synthesis and purification

of 1-Bromo-2-isothiocyanatobenzene can be proposed.
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General Workflow

Starting Materials

Chemical Reaction

Work-up
(e.g., Quenching, Extraction)

Purification
(Flash Column Chromatography)

Characterization
(NMR, MS)

1-Bromo-2-isothiocyanatobenzene
(Final Product)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of 1-Bromo-2-

isothiocyanatobenzene.

Conclusion
1-Bromo-2-isothiocyanatobenzene (CAS 13037-60-0) is a commercially available chemical with

defined physical and spectroscopic properties. Limited information on its synthesis and

reactivity as a chemical building block exists. However, a significant knowledge gap is present

in the public domain regarding its biological activities, potential therapeutic applications, and

mechanisms of action. For researchers and drug development professionals, this compound

represents a largely unexplored chemical entity. Future studies are warranted to elucidate its

pharmacological profile and potential as a lead compound or a synthetic intermediate in drug

discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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